Cas no 57844-94-7 (1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one)

• Product Name: 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one
• CAS No: 57844-94-7
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• MDL: MFCD00663829
• CID: 2833172
• PubChem ID: 947570
• Update Time: 2025-11-02

1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one
• CHEMBL1560121
• 1-(3-phenyl-2,1-benzisoxazol-5-yl)-1-ethanone
• DTXCID60310213
• 6H-962
• F1576-0119
• STL021426
• SMR000290535
• MFCD00663829
• 57844-94-7
• 1-(3-phenylbenzo[c]isoxazol-5-yl)ethanone
• DTXSID30359159
• MLS000718267
• SCHEMBL4027834
• HMS2693L18
• AKOS000570724

• MDL： MFCD00663829
• Inchi： 1S/C15H11NO2/c1-10(17)12-7-8-14-13(9-12)15(18-16-14)11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key： VQFCWDRAGUGXCP-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=C2C=C(C(C)=O)C=CC2=N1

Computed Properties

• Exact Mass: 237.078978594Da
• Monoisotopic Mass: 237.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones

Additional information on 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one

Comprehensive Guide to 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one (CAS No: 57844-94-7): Properties, Applications, and Market Insights

1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one (CAS No: 57844-94-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical research. This compound, characterized by its unique benzoxazole core structure, serves as a crucial intermediate in the synthesis of various high-value chemicals. With the increasing demand for novel heterocyclic compounds in drug discovery and advanced materials, understanding the properties and applications of 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one is essential for researchers and industry professionals alike.

The molecular structure of 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one combines a benzoxazole moiety with a phenyl group and an acetyl substituent, making it a versatile building block for further chemical modifications. Its CAS number 57844-94-7 is a unique identifier that ensures precise tracking and regulatory compliance in global chemical databases. Researchers often search for "benzoxazole derivatives" or "CAS 57844-94-7 applications" to explore its potential in various scientific domains, reflecting its growing relevance in contemporary chemistry.

One of the most prominent applications of 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one lies in the pharmaceutical industry. The benzoxazole scaffold is known for its bioactivity, and this compound serves as a precursor for developing potential therapeutic agents. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. As the search for "new drug candidates 2024" and "heterocyclic compounds in medicine" continues to rise, CAS 57844-94-7 remains a focal point for medicinal chemists.

In addition to pharmaceuticals, 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one finds applications in materials science. Its structural features make it suitable for designing organic electronic materials, such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The compound's ability to absorb and emit light at specific wavelengths has sparked interest in the development of "advanced functional materials" and "sustainable energy solutions," aligning with global trends toward green technology and renewable energy.

The synthesis of 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing common queries like "how to synthesize benzoxazole derivatives" or "best practices for CAS 57844-94-7 production." The compound's stability under various conditions also makes it a reliable candidate for industrial-scale applications, further driving its demand in the chemical market.

Market trends indicate a steady growth in the demand for 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one, particularly in regions with robust pharmaceutical and materials science sectors. Analysts attribute this growth to the compound's versatility and the increasing investment in R&D for novel chemicals. Searches for "chemical suppliers for CAS 57844-94-7" and "benzoxazole derivatives market analysis" reflect the commercial interest in this compound, highlighting its economic significance.

From a regulatory perspective, 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one is not classified as a hazardous substance under major global chemical regulations. However, proper handling and storage are recommended to ensure safety and maintain product integrity. This aligns with the increasing emphasis on "safe chemical practices" and "sustainable laboratory workflows," which are frequently searched topics among professionals in the field.

In conclusion, 1-(3-phenyl-2,1-benzoxazol-5-yl)ethan-1-one (CAS No: 57844-94-7) is a compound of significant scientific and industrial value. Its applications in pharmaceuticals, materials science, and chemical synthesis make it a subject of ongoing research and commercial interest. As the demand for innovative heterocyclic compounds and functional materials continues to rise, this compound is poised to play a pivotal role in advancing technology and improving human health. For researchers and industry stakeholders, staying updated on the latest developments related to CAS 57844-94-7 is crucial for leveraging its full potential.